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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529 Get Quote

The isotopic purity of a deuterated standard is a critical parameter for ensuring accuracy and

precision in quantitative mass spectrometry-based assays. The data presented below is

representative of a high-quality Trifloxystrobin-d3 standard, as determined by High-Resolution

Mass Spectrometry (HRMS). The table summarizes the relative abundance of each

isotopologue.

Property Specification Result

Chemical Formula C₂₀H₁₆D₃F₃N₂O₄ Conforms

Molecular Weight 411.39 g/mol Conforms

Isotopic Purity (d₃) ≥ 98% 99.1%

Isotopologue Distribution

Trifloxystrobin-d₃ 99.1%

Trifloxystrobin-d₂ 0.7%

Trifloxystrobin-d₁ 0.1%

Trifloxystrobin-d₀ 0.1%

Chemical Purity (HPLC) ≥ 99% 99.5%
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Note: The data in this table is representative of a typical batch and may vary slightly between

lots.

Experimental Protocols
The determination of isotopic purity for deuterated standards like Trifloxystrobin-d3 is

predominantly performed using Liquid Chromatography-Mass Spectrometry (LC-MS),

particularly with high-resolution mass analyzers such as Time-of-Flight (TOF) or Orbitrap

instruments.[1][2]

Objective: To determine the isotopic distribution and confirm the isotopic purity of

Trifloxystrobin-d3.

1. Materials and Reagents:

Trifloxystrobin-d3 standard

Trifloxystrobin unlabeled standard (for reference)

LC-MS grade acetonitrile

LC-MS grade water

LC-MS grade formic acid

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.[1]

2. Sample Preparation:

Prepare a stock solution of Trifloxystrobin-d3 at a concentration of 1 mg/mL in acetonitrile.

From the stock solution, prepare a working solution of 1 µg/mL in a 50:50 mixture of

acetonitrile and water.

For accurate mass measurements and confirmation, prepare a similar working solution of the

unlabeled Trifloxystrobin standard.

3. Liquid Chromatography (LC) Method:
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Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to

initial conditions and equilibrate.

Flow Rate: 0.3 mL/min

Injection Volume: 2 µL

Column Temperature: 40 °C

4. Mass Spectrometry (MS) Method:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Mode: Full Scan MS (without fragmentation)

Mass Range: m/z 100-600

Resolution: ≥ 60,000 FWHM (Full Width at Half Maximum) to resolve isotopic peaks.[1]

Data Analysis:

Acquire the full scan mass spectrum for Trifloxystrobin-d3.

Extract the ion chromatogram for the [M+H]⁺ adducts corresponding to the d₀ to d₃

isotopologues (m/z 409.14 to 412.16).

Integrate the peak areas for each isotopologue.

Calculate the relative percentage of each isotopologue to determine the isotopic

distribution. The isotopic purity is the percentage of the d₃ species.[2]

Below is a diagram illustrating the general workflow for this experimental protocol.
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Sample Preparation

Instrumental Analysis

Data Processing

1. Prepare Stock Solution
(1 mg/mL in ACN)

2. Prepare Working Solution
(1 µg/mL in ACN/H₂O)

3. UHPLC Separation
(C18 Column)

4. HRMS Detection
(Full Scan, ESI+)

5. Extract Ion Chromatograms
(d₀ to d₃ Isotopologues)

6. Integrate Peak Areas

7. Calculate Isotopic Distribution
& Purity

Click to download full resolution via product page

Caption: Workflow for Isotopic Purity Determination by LC-HRMS.
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Mechanism of Action: Trifloxystrobin
Trifloxystrobin is a broad-spectrum fungicide belonging to the strobilurin class.[3] Its mode of

action involves the inhibition of mitochondrial respiration in fungi by blocking the electron

transport chain.[3] Specifically, Trifloxystrobin binds to the Quinone outside (Qo) site of the

Cytochrome bc₁ complex (also known as Complex III), which prevents the transfer of electrons

from ubiquinol to cytochrome c. This disruption halts the production of ATP, the primary energy

currency of the cell, ultimately leading to fungal cell death.[3][4]

The diagram below illustrates this inhibitory action within the mitochondrial electron transport

chain.
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Caption: Trifloxystrobin inhibits Complex III of the respiratory chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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